21-Deoxy Cortisol

• CAS No.: 641-77-0
• Product Name: 21-Deoxy Cortisol
• Molecular Formula: C21H30O4
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17R)-17-acetyl-11,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16-,17-,18+,19-,20-,21-/m0/s1
• Standard InChIKey: LCZBQMKVFQNSJR-UJPCIWJBSA-N
• Isomeric SMILES: CC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O
• SMILES: CC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
• Canonical SMILES: CC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
• Description: 21-deoxycortisol is a deoxycortisol that is 17xi-pregn-4-ene-3,20-dione substituted by a beta-hydroxy group at position 11 and an alpha-hydroxy group at position 17. It is a marker of virilizing adrenal hyperplasia caused by 21-hydroxylase deficiency. It has a role as a human blood serum metabolite and a mouse metabolite. It is an 11beta-hydroxy steroid, a 17alpha-hydroxy-C21-steroid, a tertiary alpha-hydroxy ketone and a deoxycortisol.
• Synonyms: (11β)-11,17-Dihydroxypregn-4-ene-3,20-dione; 11β,17-Dihydroxypogesterone; 11β,17α-Dihydroxypregn-4-ene-3,20-dione; 21-Dehydrohydrocortisone; 21-Deoxyhydrocortisone; 21-Desoxycortisol; Pregn-4-ene-11β,17α-diol-3,20-dione
• PubChem Compound: 92827
• Last Modified: Nov 11 2021